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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Tecoflex® Polyurethane Performance in Catheter Design

The selection of appropriate materials is a critical determinant of performance and

biocompatibility in the design and development of medical catheters. Tecoflex®, a family of

medical-grade aliphatic polyether-based thermoplastic polyurethanes (TPUs), has emerged as

a leading choice for catheter manufacturing due to its inherent UV stability, resistance to

yellowing, and wide range of available durometers.[1][2][3] This guide provides a

comprehensive comparison of various Tecoflex® grades, offering supporting experimental

data and detailed methodologies to aid in material selection for specific catheter applications.

Performance Characteristics: A Quantitative
Comparison
The mechanical properties of Tecoflex® TPUs are a primary consideration in catheter design,

influencing factors such as flexibility, pushability, and kink resistance. The following tables

summarize key quantitative data for various clear and radiopaque Tecoflex® grades.

Table 1: Mechanical Properties of Clear Tecoflex® Grades
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Property
ASTM Test
Method

EG-80A EG-85A EG-93A EG-100A

Durometer

(Shore

Hardness)

D2240 72A 77A 87A 94A

Specific

Gravity
D792 1.04 1.05 1.08 1.09

Flexural

Modulus (psi)
D790 1,500 2,500 4,700 14,000

Ultimate

Tensile

Strength (psi)

D412 5,800 6,500 7,700 8,300

Ultimate

Elongation

(%)

D412 750 700 550 450

Data sourced from Lubrizol technical datasheets.[4][5]

Table 2: Mechanical Properties of Tecoflex® Grades with 40% Barium Sulfate
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Property
ASTM Test
Method

EG-80A-B40 EG-85A-B40 EG-93A-B40
EG-100A-
B40

Durometer

(Shore

Hardness)

D2240 78A 86A 95A 98A

Specific

Gravity
D792 1.48 1.50 1.52 1.53

Flexural

Modulus (psi)
D790 1,500 3,700 4,700 14,000

Ultimate

Tensile

Strength (psi)

D412 4,700 4,900 6,500 6,600

Ultimate

Elongation

(%)

D412 660 590 430 390

Data sourced from Lubrizol technical datasheet.[6]

Alternative Materials for Catheter Construction
While Tecoflex® offers a versatile range of properties, other materials are also commonly

employed in catheter manufacturing, each with distinct advantages and limitations.

Table 3: Comparison with Alternative Catheter Materials
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Material Key Advantages Key Disadvantages

Silicone
Excellent biocompatibility, high

flexibility, hypoallergenic.[7][8]

Can be perceived as too stiff,

potential for collar formation

upon deflation.[7]

Latex
Very soft and flexible,

providing patient comfort.[7]

Potential for allergic reactions,

requires a protective coating.

[7][9]

Polyvinyl Chloride (PVC)
Versatile, cost-effective, good

flexibility and clarity.[10]

Concerns about plasticizer

leaching (e.g., DEHP).[8][10]

PEEK (Polyetheretherketone)

High chemical and heat

resistance, excellent strength.

[11]

Requires surface treatments to

achieve low friction.[11]

Hydrophilic Coatings

Significantly reduce friction in

wet environments, enhancing

patient comfort.[11]

May wear off over time,

requires moisture to be

effective.[11]

Experimental Protocols
To ensure accurate and reproducible data, standardized testing methodologies are crucial. The

following sections detail the protocols for key experiments cited in this guide.

Biocompatibility Testing (ISO 10993)
The biocompatibility of medical devices is evaluated according to the ISO 10993 series of

standards to manage biological risk.[12] This involves a comprehensive assessment of the

material's interaction with the human body.

Cytotoxicity (ISO 10993-5): This in vitro test assesses the potential for a material to cause

cell death.[13][14] Extracts of the Tecoflex® material are placed in contact with cultured

cells, and the cellular response is observed.

Sensitization (ISO 10993-10): This test evaluates the potential for a material to cause an

allergic reaction after repeated exposure.[13]
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Irritation (ISO 10993-23): This standard specifies the procedure for the assessment of

medical devices and their constituent materials with regard to their potential to produce

irritation.

Hemocompatibility (ISO 10993-4): For devices that come into contact with blood, this testing

evaluates the material's effect on blood components, including hemolysis (red blood cell

rupture) and thrombosis (clot formation).[13][14]

Mechanical Testing
Tensile Properties (ASTM D412): This standard test method determines the tensile properties

of vulcanized rubber and thermoplastic elastomers.[15][16][17]

Specimen Preparation: "Dumbbell" or "dogbone" shaped specimens of the Tecoflex®

material are die-cut to specific dimensions.[16][18]

Test Procedure: The specimen is mounted in the grips of a universal testing machine and

pulled at a constant rate of 500 ± 50 mm/min until it fractures.[15][18]

Data Analysis: The test measures the tensile strength (the maximum stress the material can

withstand), elongation at break (how much the material stretches before breaking), and

modulus (the material's stiffness).[15]

Burst Pressure Testing (ISO 10555-1, Annex F): This test determines the resistance of the

catheter to bursting under static pressure.[9]

Apparatus: A hydraulic burst tester is used to apply a controlled internal pressure to the

catheter.[9]

Procedure: The catheter is filled with a liquid, and the pressure is gradually increased until

the catheter ruptures.

Data Recorded: The pressure at which the catheter bursts is recorded as the burst pressure.

Performance Testing
Lubricity Testing: The lubricity of a catheter's surface, particularly those with hydrophilic

coatings, is crucial for minimizing tissue trauma during insertion. A common method is the pinch
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test.[19][20]

Setup: The catheter is pinched between two pads with a known normal force.[19]

Procedure: A linear actuator pulls and pushes the catheter through the pads for a specified

number of cycles.[19]

Measurement: The force required to move the catheter is measured, and the coefficient of

friction is calculated. An increase in friction over multiple cycles can indicate coating

degradation.[20]

Radiopacity Testing (ASTM F640): This test method evaluates the visibility of a medical device

using X-ray imaging.[21][22][23]

Procedure: The Tecoflex® catheter containing a radiopacifier like barium sulfate is imaged

using fluoroscopy or another X-ray technique.

Evaluation: The radiopacity is determined by qualitatively comparing the image of the test

specimen to a user-defined standard, or by quantitatively measuring the difference in optical

density or pixel intensity.[21][22]

Visualizing Material Selection and Biocompatibility
Pathways
To further aid in the decision-making process, the following diagrams illustrate a logical

workflow for selecting a Tecoflex® grade and a general signaling pathway for biocompatibility

assessment.

Define Catheter Requirements
Tecoflex Grade Selection Performance & Biocompatibility Testing Final Material Specification

Flexibility
Pushability

Kink Resistance
Radiopacity

Select Durometer
(Hardness)
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Mechanical Testing
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influences Performance Testing
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Specification
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Click to download full resolution via product page

Caption: Workflow for Tecoflex® grade selection based on catheter requirements.
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Caption: General signaling pathway for in vitro biocompatibility assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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